Cas no 2248272-06-0 (1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid)

• Product Name: 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid
• CAS No: 2248272-06-0
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 6527053
• PubChem ID: 137941287
• Update Time: 2025-07-22

1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510354
• 1-{[5-(difluoromethyl)furan-2-yl]methyl}-1H-pyrazole-4-carboxylic acid
• 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid
• 2248272-06-0

• Inchi： 1S/C10H8F2N2O3/c11-9(12)8-2-1-7(17-8)5-14-4-6(3-13-14)10(15)16/h1-4,9H,5H2,(H,15,16)
• InChI Key： ABLBTXYWTQISQI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CN2C=C(C(=O)O)C=N2)O1)F

Computed Properties

• Exact Mass: 242.05029845g/mol
• Monoisotopic Mass: 242.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid

Professional Introduction to 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic Acid (CAS No. 2248272-06-0)

1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid, with the CAS number 2248272-06-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both furan and pyrazole moieties in its molecular structure makes it a versatile scaffold for designing novel bioactive molecules.

The furan ring, characterized by its oxygen-containing heterocyclic structure, is known for its role in various biological processes and has been widely explored in medicinal chemistry. Its incorporation into the molecular framework of 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid enhances its potential to interact with biological targets, making it a valuable component in the design of pharmacophores.

The pyrazole moiety, on the other hand, is a six-membered aromatic heterocycle containing two nitrogen atoms. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these two heterocyclic systems in 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid suggests a compound with multifaceted pharmacological potential.

The introduction of the difluoromethyl group at the 5-position of the furan ring is a strategic modification that can significantly influence the electronic properties and metabolic stability of the molecule. The difluoromethyl group is known to enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic vulnerability. This feature makes 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. The structural motif of 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid aligns well with current trends in medicinal chemistry, where multifunctional scaffolds are being designed to target multiple disease pathways simultaneously.

The carboxylic acid group at the 4-position of the pyrazole ring provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This versatility makes 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid a valuable building block for synthesizing more complex derivatives with enhanced pharmacological activity.

Apart from its structural significance, 1-[[5-(Difluoromethyl)furan-2-yl]methyl]pyrazole-4-carboxylic acid strong> has also been studied in the context of its potential role as an intermediate in the synthesis of more complex molecules. Its unique combination of functional groups makes it a promising candidate for further chemical modifications, which could lead to the discovery of new drugs with improved efficacy and reduced side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural complexity and reactivity. The ability to modify various functional groups within its molecular framework allows for the creation of derivatives with tailored properties suitable for different industrial applications.

In conclusion, 1-[[< strong>5-(Difluoromethyl)furan -2 -yl] strong>< strong>methyl]pyrazole -4 -carboxylic acid (CAS No. 2248272 -06 -0) strong > is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both furan and pyrazole moieties, make it a valuable scaffold for designing novel bioactive molecules. The strategic incorporation of functional groups such as the difluoromethyl group enhances its pharmacological potential, making it an attractive candidate for further exploration.